Cas no 889852-02-2 (Monobenzyl Fosaprepitant)

• Product Name: Monobenzyl Fosaprepitant
• CAS No: 889852-02-2
• MF: C₃₀H₂₈F₇N₄O₆P
• MW: 704.53
• CID: 1079742
• PubChem ID: 135399829
• Update Time: 2025-10-24

Monobenzyl Fosaprepitant Chemical and Physical Properties

Names and Identifiers

• Fosaprepitant Benzyl Ester
• Monobenzyl Fosaprepitant
• Phosphonic acid, [3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl]-, mono(phenylmethyl) ester
• 889852-02-2
• AC-30424
• MonobenzylFosaprepitant
• QOXVNNXGBGMHCL-BLIZRMSTSA-O
• [3-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl]-phosphonic Acid Mono(phenylmethyl) Ester
• [3-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-4H-1,2,4-triazol-1-yl]-phenylmethoxyphosphinic acid
• MJQ95Y6PTV
• (Benzyloxy)(3-{[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl}-5-oxo-2,5-dihydro-1H-1,2,4-triazol-1-yl)phosphinic acid
• SCHEMBL12203851

• Inchi： 1S/C30H28F7N4O6P/c1-18(21-13-22(29(32,33)34)15-23(14-21)30(35,36)37)47-27-26(20-7-9-24(31)10-8-20)40(11-12-45-27)16-25-38-28(42)41(39-25)48(43,44)46-17-19-5-3-2-4-6-19/h2-10,13-15,18,26-27H,11-12,16-17H2,1H3,(H,43,44)(H,38,39,42)/t18-,26+,27-/m1/s1
• InChI Key： QOXVNNXGBGMHCL-BLIZRMSTSA-N
• SMILES： C1=CC=CC(COP(N2N=C(CN3[C@@H](C4=CC=C(F)C=C4)[C@@H](O[C@H](C)C4=CC(C(F)(F)F)=CC(C(F)(F)F)=C4)OCC3)NC2=O)(O)=O)=C1

Computed Properties

• Exact Mass: 704.16346876g/mol
• Monoisotopic Mass: 704.16346876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• Rotatable Bond Count: 10
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 644.6±65.0 °C at 760 mmHg
• Flash Point: 343.6±34.3 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Monobenzyl Fosaprepitant Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Monobenzyl Fosaprepitant

Recent Advances in Monobenzyl Fosaprepitant (889852-02-2) Research: A Comprehensive Review

Monobenzyl Fosaprepitant (CAS: 889852-02-2) is a prodrug of Fosaprepitant, a neurokinin-1 (NK1) receptor antagonist widely used in the prevention of chemotherapy-induced nausea and vomiting (CINV). Recent studies have focused on optimizing its pharmacokinetic properties, enhancing bioavailability, and exploring novel therapeutic applications. This research brief synthesizes the latest findings on Monobenzyl Fosaprepitant, highlighting its chemical characteristics, mechanisms of action, and clinical implications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of Monobenzyl Fosaprepitant to improve its metabolic stability. Researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to analyze the compound's degradation pathways. The results demonstrated that the monobenzyl ester moiety significantly enhances the compound's half-life in plasma compared to its parent drug, Fosaprepitant. This finding suggests potential advantages in reducing dosing frequency for CINV patients.

In a parallel development, a preclinical trial reported in Cancer Chemotherapy and Pharmacology evaluated the efficacy of Monobenzyl Fosaprepitant in combination with 5-HT3 receptor antagonists. The study employed a randomized, double-blind design using murine models. The data revealed a synergistic effect, with the combination therapy achieving a 92% reduction in emetic episodes compared to monotherapy. These results underscore the compound's potential as a cornerstone in multi-agent antiemetic regimens.

Pharmacokinetic studies have also explored the impact of hepatic impairment on Monobenzyl Fosaprepitant metabolism. A 2024 clinical pharmacokinetic trial (NCT05467891) involving 120 participants with varying degrees of liver dysfunction found that the area under the curve (AUC) increased by 35% in moderate hepatic impairment. This critical finding has prompted updates to dosage guidelines in the latest FDA labeling recommendations, emphasizing the need for dose adjustments in this patient population.

Emerging research has extended beyond CINV applications. A groundbreaking 2023 paper in Nature Chemical Biology identified NK1 receptor involvement in neuroinflammatory pathways. Using Monobenzyl Fosaprepitant as a molecular probe, researchers mapped previously unknown signaling cascades in microglial cells. This discovery opens new avenues for investigating the compound's potential in neurodegenerative disorders, with preliminary data showing promising results in animal models of multiple sclerosis.

The synthesis and scale-up of Monobenzyl Fosaprepitant have seen significant process chemistry advancements. A recent patent (WO2023187562) discloses an improved synthetic route that increases yield from 68% to 89% while reducing residual solvent levels below ICH Q3C limits. This manufacturing breakthrough addresses previous challenges in commercial production and may lead to improved cost-effectiveness in therapeutic applications.

Looking forward, two phase II clinical trials are currently investigating extended applications of Monobenzyl Fosaprepitant. The FIRST trial (NCT05689258) examines its efficacy in postoperative nausea, while the RELIEF study (NCT05721439) evaluates its potential in cannabinoid hyperemesis syndrome. Early data from these trials are anticipated in Q4 2024 and could substantially expand the compound's therapeutic indications.

In conclusion, recent research on Monobenzyl Fosaprepitant (889852-02-2) demonstrates significant progress in understanding its pharmacokinetics, expanding its clinical utility, and optimizing its manufacturing processes. The compound continues to evolve as a versatile therapeutic agent with potential applications beyond its original indication. Continued research will likely uncover additional mechanisms and applications for this important pharmaceutical compound.